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Compound of Interest

Compound Name: JH-X-119-01

Cat. No.: B15606531

Technical Support Center: JH-X-119-01

Welcome to the technical resource hub for JH-X-119-01. This guide provides essential
information, experimental protocols, and troubleshooting advice to support researchers in
utilizing this potent and selective IRAK1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is JH-X-119-01 and what is its primary mechanism of action?

JH-X-119-01 is a highly potent and selective covalent inhibitor of Interleukin-1 Receptor-
Associated Kinase 1 (IRAK1), a critical serine/threonine kinase in innate immune signaling.[1]
[2][3] It functions by irreversibly binding to a cysteine residue (C302) in the IRAK1 protein.[1][2]
This covalent modification blocks the kinase activity of IRAK1, thereby inhibiting downstream
signaling pathways, most notably the NF-kB pathway, which is crucial for the inflammatory
response.[4][5] The compound is exceptionally selective for IRAK1 over other kinases,
including the closely related IRAK4.[1][2][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15606531?utm_src=pdf-interest
https://www.benchchem.com/product/b15606531?utm_src=pdf-body
https://www.benchchem.com/product/b15606531?utm_src=pdf-body
https://www.benchchem.com/product/b15606531?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7667833/
https://iwmf.com/wp-content/uploads/2021/01/Hatcher-Treon_Gray-IRAK1-inhibitor-JH-X-119-01-Med-Chem-Letters_Nov2020.pdf
https://www.targetmol.com/compound/jh-x-119-01
https://pmc.ncbi.nlm.nih.gov/articles/PMC7667833/
https://iwmf.com/wp-content/uploads/2021/01/Hatcher-Treon_Gray-IRAK1-inhibitor-JH-X-119-01-Med-Chem-Letters_Nov2020.pdf
https://www.medchemexpress.com/jh-x-119-01.html
https://www.researchgate.net/publication/350656468_A_Novel_Highly_Selective_IRAK1_Inhibitor_Jh-X-119-01_Shows_Synergistic_Tumor_Cell_Killing_with_Ibrutinib_in_MYD88_Mutated_B-Cell_Lymphoma_Cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC7667833/
https://iwmf.com/wp-content/uploads/2021/01/Hatcher-Treon_Gray-IRAK1-inhibitor-JH-X-119-01-Med-Chem-Letters_Nov2020.pdf
https://www.medchemexpress.com/jh-x-119-01.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Cell Membrane

TLR/IL-1R

igand Binding
, Cytoplasm
MYD88 @
Recruitment ovalent Inhibition

—m— -

IRAK1
N

Phosphorylation

(=)

Activation

IKK Complex

Phosphorylation

IKBa

p65/IkBa

TkBa Degradation

=)

Translocation

Nucleus

Gene Transcription
(IL-6, TNFa)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Check Compound
(Fresh Stock, Storage)

ompound OK

Verify Positive Control
(e.g., LPS activity)

Stimulation OK

Optimize Dose & Time
(Run Dose-Response Curve)

Optimization Done

Confirm Target Engagement
(e.g., p-IRAK1 Western Blot)

arget Engaged

Problem Resolved

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15606531?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

